(2S)-3-Hydroxy-2-{[12-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)dodecanoyl]oxy}propyl (9Z)-octadec-9-enoate

Specification

• CAS No.: 799812-65-0
• Molecular Formula: C43H77N3O7S
• Molecular Weight: 780.2 g/mol
• IUPAC Name: [(2S)-2-[12-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]dodecanoyloxy]-3-hydroxypropyl] (Z)-octadec-9-enoate
• Standard InChI: InChI=1S/C43H77N3O7S/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-23-30-40(49)52-34-36(33-47)53-41(50)31-24-21-18-15-13-16-19-22-27-32-44-39(48)29-26-25-28-38-42-37(35-54-38)45-43(51)46-42/h9-10,36-38,42,47H,2-8,11-35H2,1H3,(H,44,48)(H2,45,46,51)/b10-9-/t36-,37-,38-,42-/m0/s1
• Standard InChI Key: DPGSXRFXXINSBQ-QYFPMEDBSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2

Introduction

The compound (2S)-3-Hydroxy-2-{[12-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)dodecanoyl]oxy}propyl (9Z)-octadec-9-enoate is a complex organic molecule that incorporates several distinct structural components. This compound combines a thienoimidazole ring system with a long-chain fatty acid moiety, specifically an octadec-9-enoate (oleate) group, and a hydroxypropyl linker. The detailed structure and properties of this compound are crucial for understanding its potential applications and biological interactions.

Chemical Formula and Molecular Weight

The chemical formula for this compound is not explicitly provided in the search results, but it can be deduced from its components. The molecular weight would be substantial due to the presence of a long-chain fatty acid and a complex thienoimidazole ring system.

Structural Components

• Thienoimidazole Ring System: This part of the molecule is characterized by the presence of a thieno[3,4-d]imidazole ring, which is a fused ring system consisting of a thiophene and an imidazole ring. The specific stereochemistry (3aS,4S,6aR) indicates the spatial arrangement of atoms within this ring system.

• Fatty Acid Moiety: The compound includes an octadec-9-enoate group, which is a common unsaturated fatty acid found in various biological systems. This component contributes to the compound's hydrophobic properties.

• Hydroxypropyl Linker: This part connects the thienoimidazole system to the fatty acid moiety, providing a hydrophilic site due to the presence of a hydroxyl group.

Synthesis and Stability

The synthesis of such a complex molecule would typically involve multiple steps, including the formation of the thienoimidazole ring, the attachment of the fatty acid moiety, and the incorporation of the hydroxypropyl linker. Stability would depend on factors like pH, temperature, and the presence of enzymes or other reactive molecules.

Biological Activity

Given its complex structure, this compound might exhibit biological activity, potentially interacting with enzymes, receptors, or membranes due to its amphiphilic nature. The thienoimidazole ring could participate in hydrogen bonding or π-π interactions, while the fatty acid component could integrate into lipid bilayers.

Pharmaceutical or Cosmetic Applications

The presence of a fatty acid moiety suggests potential applications in formulations requiring emulsification or solubilization properties. Additionally, the hydroxypropyl linker might enhance water solubility, making it suitable for aqueous formulations.

Research Findings and Data